Cas no 1804136-98-8 (2-Chloro-3-mercaptophenylpropanal)

• Product Name: 2-Chloro-3-mercaptophenylpropanal
• CAS No: 1804136-98-8
• MF: C₉H₉ClOS
• MW: 200.685160398483
• CID: 4961549
• Update Time: 2025-11-01

2-Chloro-3-mercaptophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-mercaptophenylpropanal

• Inchi： 1S/C9H9ClOS/c1-6(5-11)7-3-2-4-8(12)9(7)10/h2-6,12H,1H3
• InChI Key： UJGKMOJTIDDJJJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C=O)C)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• XLogP3: 2.7
• Topological Polar Surface Area: 18.1

Additional information on 2-Chloro-3-mercaptophenylpropanal

Professional Introduction to 2-Chloro-3-mercaptophenylpropanal (CAS No. 1804136-98-8)

2-Chloro-3-mercaptophenylpropanal, with the chemical formula C₉H₉ClOS, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This compound, identified by its CAS number 1804136-98-8, has garnered attention due to its versatile applications in the development of novel therapeutic agents and synthetic intermediates. The unique structural features of this molecule, including the presence of both a chloro and a thiol group, make it a valuable building block for various chemical transformations.

The< strong>2-Chloro-3-mercaptophenylpropanal molecule exhibits a distinct reactivity profile that is highly beneficial in medicinal chemistry. The chloro substituent on the aromatic ring enhances electrophilic aromatic substitution reactions, while the thiol group participates in nucleophilic additions and disulfide bond formations. These properties have been leveraged in recent studies to develop innovative synthetic pathways for complex molecules.

In recent years, there has been a growing interest in exploring the pharmacological potential of< strong>2-Chloro-3-mercaptophenylpropanal. Research has demonstrated its utility in the synthesis of heterocyclic compounds, which are known for their broad spectrum of biological activities. For instance, studies have shown that derivatives of this compound exhibit promising antimicrobial and anti-inflammatory properties. The ability to modify the structure of< strong>2-Chloro-3-mercaptophenylpropanal allows for the tailoring of these properties to target specific therapeutic areas.

The< strong>CAS No. 1804136-98-8 identification ensures that researchers can reliably source and utilize this compound in their experiments. Its stability under various conditions makes it suitable for both laboratory-scale synthesis and industrial applications. The compound's solubility profile also facilitates its use in diverse solvent systems, enhancing its versatility in synthetic protocols.

One of the most intriguing aspects of< strong>2-Chloro-3-mercaptophenylpropanal is its role in the development of bioconjugates. The thiol group can readily react with amine-containing molecules to form stable disulfide bonds, creating conjugates that have applications in drug delivery systems and diagnostic tools. These bioconjugates are particularly useful in targeted therapies, where precise delivery of active pharmaceutical ingredients is crucial.

The< strong>2-Chloro-3-mercaptophenylpropanal molecule has also been investigated for its potential in materials science. Its ability to form coordination complexes with metal ions has led to the development of novel catalysts and functional materials. These complexes exhibit enhanced catalytic activity in various organic transformations, making them valuable tools in industrial processes.

In conclusion, the< strong>CAS No. 1804136-98-8 compound< strong>2-Chloro-3-mercaptophenylpropanal represents a cornerstone in modern chemical research. Its unique structural features and reactivity profile have opened up numerous possibilities for innovation in pharmaceuticals, materials science, and beyond. As research continues to uncover new applications for this compound, its importance is only set to grow.